Cas no 1029654-18-9 (2,5-Dimethylpyridin-3-ylboronic acid)

2,5-Dimethylpyridin-3-ylboronic acid is a boronic acid derivative featuring a pyridine core with methyl substituents at the 2- and 5-positions. This compound is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high selectivity. Its stability and compatibility with diverse reaction conditions make it a valuable reagent in pharmaceutical and agrochemical research. The presence of dimethyl groups enhances steric and electronic properties, facilitating controlled functionalization. The boronic acid moiety ensures efficient transmetalation, while the pyridine scaffold offers versatility in constructing complex molecular architectures. Suitable for use under inert atmospheres, it is typically handled with standard boronic acid precautions.

2,5-Dimethylpyridin-3-ylboronic acid structure

1029654-18-9 structure

Product Name:2,5-Dimethylpyridin-3-ylboronic acid

CAS No:1029654-18-9

MF:C₇H₁₀BNO₂

MW:150.970801830292

MDL:MFCD07437924

CID:1006840

PubChem ID:2763092

Update Time:2025-05-28

2,5-Dimethylpyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- 2,5-Dimethylpyridin-3-ylboronic acid
- (2,5-dimethylpyridin-3-yl)boronic acid
- 2,5-Dimethylpyridine-3-boronic acid
- B-(2,5-Dimethyl-3-pyridinyl)boronic acid
- AM20061383
- CS-0120165
- 1029654-18-9
- 2,5-dimethylpyridine-3-boronic acid, AldrichCPR
- FD10146
- (2,5-dimethylpyridin-3-yl)boronicAcid
- 2,5-Dimethylpyridine-3-boronicacid
- DTXSID00376732
- AKOS006285111
- AB41957
- DB-058897
- PS-16151
- MDL： MFCD07437924
- Inchi： 1S/C7H10BNO2/c1-5-3-7(8(10)11)6(2)9-4-5/h3-4,10-11H,1-2H3
- InChI Key： HIMKPXQJBGSLSM-UHFFFAOYSA-N
- SMILES： OB(C1=CC(C)=CN=C1C)O

Computed Properties

Exact Mass: 151.08000
Monoisotopic Mass: 151.0804587g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Density: 1.14
Boiling Point: 327 ºC
Flash Point: 152 ºC
PSA: 53.35000
LogP: -0.62180

2,5-Dimethylpyridin-3-ylboronic acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：

2,5-Dimethylpyridin-3-ylboronic acid Pricemore >>

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Alichem	A029183222-1g	(2,5-Dimethylpyridin-3-yl)boronic acid	1029654-18-9	95%	1g	$1110.00	2023-09-04
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